Cas no 106871-53-8 (2-Oxo-2-(p-tolylthio)acetic acid)

2-Oxo-2-(p-tolylthio)acetic acid structure
106871-53-8 structure
Product Name:2-Oxo-2-(p-tolylthio)acetic acid
CAS No:106871-53-8
MF:C9H8O3S
MW:196.223021507263
CID:2872692
PubChem ID:129924967
Update Time:2024-11-06

2-Oxo-2-(p-tolylthio)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Oxo-2-(p-tolylthio)acetic acid
    • D81344
    • BS-14297
    • 2-[(4-methylphenyl)sulfanyl]-2-oxoacetic acid
    • CS-0137212
    • MFCD20643729
    • 106871-53-8
    • [(4-methylphenyl)sulfanyl](oxo)acetic acid
    • 2-(4-methylphenyl)sulfanyl-2-oxoacetic acid
    • AKOS037648508
    • 2-Oxo-2-(p-tolylthio)aceticacid
    • Inchi: 1S/C9H8O3S/c1-6-2-4-7(5-3-6)13-9(12)8(10)11/h2-5H,1H3,(H,10,11)
    • InChI Key: LNDOQDGECNYAJM-UHFFFAOYSA-N
    • SMILES: S(C(C(=O)O)=O)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 196.01941529g/mol
  • Monoisotopic Mass: 196.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 207
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 79.7

2-Oxo-2-(p-tolylthio)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
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eNovation Chemicals LLC
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